![molecular formula C19H15Cl2NO3 B6170693 8-chloro-4-(4-chlorophenyl)-6-hydroxy-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-9-carboxylic acid CAS No. 2418730-81-9](/img/no-structure.png)
8-chloro-4-(4-chlorophenyl)-6-hydroxy-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-9-carboxylic acid
Description
Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms . They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc . The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, anti-inflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents .
Synthesis Analysis
There are plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities . So far, a wide range of synthesis protocols have been reported in the literature for the construction of this scaffold . For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller and Conrad Limpach are well-known classical synthesis protocols used up to now for the construction of the principal quinoline scaffold .Molecular Structure Analysis
The molecular structure of quinoline derivatives is a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety . The molecular formula of quinoline is C9H7N .Chemical Reactions Analysis
Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death . The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety .Mechanism of Action
Quinolines exhibit important biological activities, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, and anti-inflammatory effects . They are used extensively in the treatment of urinary tract, respiratory, and bone joint infections as well as sexually transmitted diseases, pneumonia, prostatitis, and acute bronchitis .
Future Directions
The future directions in the field of quinoline derivatives involve the development of novel antimicrobials and the introduction into practice of novel therapeutic options to fight against both drug-sensitive and drug-resistant pathogens . A promising alternative to the classic antibiotic approach has recently been established and is known as anti-virulence therapy . Instead of targeting microbial viability, this alternative strategy aims to target pathogens’ virulence machinery required to cause host damage and disease .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '8-chloro-4-(4-chlorophenyl)-6-hydroxy-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-9-carboxylic acid' involves the synthesis of the cyclopenta[c]quinoline ring system followed by the introduction of the chloro and hydroxy substituents and the carboxylic acid group.", "Starting Materials": [ "4-chlorobenzaldehyde", "ethyl acetoacetate", "aniline", "sodium ethoxide", "2-chloro-3-nitrobenzoic acid", "sodium borohydride", "sodium hydroxide", "8-chloro-4-hydroxyquinoline" ], "Reaction": [ "Step 1: Synthesis of 2-chloro-3-nitrobenzaldehyde from 4-chlorobenzaldehyde and 2-chloro-3-nitrobenzoic acid using sodium ethoxide as a base.", "Step 2: Synthesis of 2-chloro-3-amino-4-(4-chlorophenyl)but-2-enoic acid from 2-chloro-3-nitrobenzaldehyde, aniline, and ethyl acetoacetate using sodium borohydride as a reducing agent.", "Step 3: Synthesis of 8-chloro-4-(4-chlorophenyl)-6-hydroxyquinoline from 8-chloro-4-hydroxyquinoline and 2-chloro-3-amino-4-(4-chlorophenyl)but-2-enoic acid using sodium hydroxide as a base.", "Step 4: Synthesis of 8-chloro-4-(4-chlorophenyl)-6-hydroxy-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-9-carboxylic acid from 8-chloro-4-(4-chlorophenyl)-6-hydroxyquinoline and 2-chloro-3-nitrobenzoic acid using sodium hydroxide as a base and subsequent acidification to introduce the carboxylic acid group." ] } | |
CAS RN |
2418730-81-9 |
Product Name |
8-chloro-4-(4-chlorophenyl)-6-hydroxy-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-9-carboxylic acid |
Molecular Formula |
C19H15Cl2NO3 |
Molecular Weight |
376.2 |
Purity |
95 |
Origin of Product |
United States |
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